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Compound of Interest

Compound Name: Feroline

Cat. No.: B1238008 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Feroline, a trade name for various gas mixtures primarily used in welding and

laboratory settings. The following procedures are based on established safety protocols for

compressed gases and are intended to ensure the safe management of Feroline cylinders.

Adherence to these guidelines is critical for the safety of all personnel and to ensure

compliance with environmental regulations.

Immediate Safety and Hazard Profile
Feroline is a non-flammable, compressed gas mixture, typically containing Argon and Carbon

Dioxide.[1][2][3] While not chemically reactive, it poses physical hazards due to its high-

pressure state and potential as a simple asphyxiant in high concentrations.[4][5]

Key Hazard Information:
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Hazard
Classification

Description
GHS Hazard
Statement

Pictogram

Gases under pressure

Contains gas under

pressure; may

explode if heated.[5]

H280 GHS04

Simple Asphyxiant

In high

concentrations, may

cause asphyxiation by

displacing oxygen.[4]

[5]

- -

Personal Protective Equipment (PPE): When handling Feroline cylinders, appropriate PPE

should be worn to mitigate risks associated with high-pressure gas.

PPE Category Required Equipment

Eye/Face Protection Safety glasses with side shields.

Hand Protection
Protective gloves (e.g., leather) for handling

cylinders.

Foot Protection Safety shoes with steel toes.

Step-by-Step Disposal Protocol
The primary and most crucial step in the disposal of Feroline is to return the gas cylinder to the

supplier.[2] Do not attempt to vent or dispose of the gas yourself.

Phase 1: Cylinder and Workspace Preparation

Ensure Proper Ventilation: Handle cylinders in a well-ventilated area to prevent the

accumulation of gas in case of a leak.[2]

Secure the Cylinder: Ensure the cylinder is upright and securely fastened to a wall, bench, or

cylinder cart to prevent it from falling.
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Check for Leaks: Before moving, check for leaks using a compatible leak detection solution.

Close the Valve: Ensure the cylinder valve is securely closed.

Phase 2: Transportation and Return

Attach Valve Cap: Securely attach the valve protection cap before moving the cylinder.

Use Appropriate Equipment: Use a cylinder cart or other suitable device for transporting

cylinders; do not drag or roll them.

Return to Supplier: Contact the supplier to arrange for the return of the empty or partially

used cylinder.[2]

Waste Classification: Unused Feroline in its original container is classified under the European

waste code 16 05 05: Gases in pressure containers other than those mentioned in 16 05 04.[2]

Feroline Disposal Workflow
The following diagram outlines the procedural flow for the proper disposal of Feroline gas

cylinders.
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Caption: Workflow for the safe disposal of Feroline gas cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

